Cas no 150612-64-9 (5-Benzofurancarbonitrile,3-methyl-)

5-Benzofurancarbonitrile,3-methyl- structure
150612-64-9 structure
Product Name:5-Benzofurancarbonitrile,3-methyl-
CAS No:150612-64-9
MF:C10H7NO
MW:157.168682336807
CID:99848
PubChem ID:21844252
Update Time:2025-04-18

5-Benzofurancarbonitrile,3-methyl- Chemical and Physical Properties

Names and Identifiers

    • 5-Benzofurancarbonitrile,3-methyl-
    • 3-methyl-1-benzofuran-5-carbonitrile
    • 5-Benzofurancarbonitrile, 3-methyl-
    • 150612-64-9
    • SCHEMBL7384696
    • AKOS022967096
    • 3-Methylbenzofuran-5-carbonitrile
    • Inchi: 1S/C10H7NO/c1-7-6-12-10-3-2-8(5-11)4-9(7)10/h2-4,6H,1H3
    • InChI Key: PHFUQWIZTIRSOS-UHFFFAOYSA-N
    • SMILES: O1C=C(C)C2C=C(C#N)C=CC1=2

Computed Properties

  • Exact Mass: 157.05281
  • Monoisotopic Mass: 157.052763847g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 36.9Ų

Experimental Properties

  • PSA: 36.93
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